2-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-5-(2,3,4-trimethoxybenzoyl)-octahydropyrrolo[3,4-c]pyrrole

• IUPAC Name: [2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(2,3,4-trimethoxyphenyl)methanone
• InChI: InChI=1S/C21H24N6O4/c1-29-16-5-4-15(19(30-2)20(16)31-3)21(28)26-10-13-8-25(9-14(13)11-26)18-7-6-17-23-22-12-27(17)24-18/h4-7,12-14H,8-11H2,1-3H3
• InChI Key: BCSNZYYQVVFHEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C(=O)N2CC3CN(CC3C2)C4=NN5C=NN=C5C=C4)OC)OC
• Molecular Formula: C21H24N6O4
• Molecular Weight: 424.5 g/mol

Description

The compound you mentioned contains several structural components including a [1,2,4]triazolo[4,3-b]pyridazine ring, a trimethoxybenzoyl group, and an octahydropyrrolo[3,4-c]pyrrole ring. Compounds containing these types of structures are often used in the development of pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of your compound would be determined by the arrangement of these functional groups in space. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving your compound would depend on the specific conditions and reagents used. Compounds with similar structures have been used in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would depend on its specific structure. For example, the azo compound 10 has a remarkable measured density of 1.91 g cm −3 at 20 °C, excellent thermal stability ( Td = 305 °C), and very good calculated detonation performance.

Scientific Research Applications

Coordination Chemistry and Metal Complexes

The compound’s unique structure, incorporating both a triazolopyridazine core and a trimethoxybenzoyl group, makes it an interesting candidate for coordination chemistry. Researchers have explored its binding properties with various metals. . Investigating the metal complexes formed by this compound could lead to applications in catalysis, enzyme inhibition, and materials science.

• Anticancer Activity : Researchers have investigated derivatives of triazolothiadiazine (a related class) for their anticancer properties. .

Energetic Materials

The triazolopyridazine core, combined with the trimethoxybenzoyl moiety, could lead to novel energetic materials. Researchers have studied similar compounds for their explosive properties. .

Synthetic Chemistry

The compound’s synthesis involves annulation of the 1,2,4-triazole ring on a suitably substituted azine or fused azine. .

Mechanism of Action

The mechanism of action would depend on the specific biological target of your compound. Compounds with similar structures have shown diverse pharmacological activities, such as anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Safety and Hazards

The safety and hazards associated with your compound would depend on its specific structure and properties. For example, some compounds with similar structures exhibit excellent insensitivity toward external stimuli.

Future Directions

Future research could focus on synthesizing your compound and studying its properties and potential applications. This could involve developing new synthetic routes, studying its mechanism of action, and evaluating its safety and efficacy.